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Compound of Interest

4-(Bromomethyl)benzo[d]
[1,3]dioxole

Cat. No.: B182611

Compound Name:

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents is paramount. This guide provides detailed procedures for the proper
disposal of 4-(Bromomethyl)benzo[d][1][2]dioxole (also known as 5-(Bromomethyl)-1,3-
benzodioxole), ensuring laboratory safety and regulatory compliance.

Hazard Identification and Safety Precautions

4-(Bromomethyl)benzo[d][1][2]dioxole is classified as a hazardous substance. It is crucial to
understand its primary hazards before handling:

o Skin Corrosion/Irritation: Causes severe skin burns and eye damage|[3][4].
 Allergic Skin Reaction: May cause an allergic skin reaction[3][4].
o Eye Damage: Causes serious eye damage[3][4].

Personal Protective Equipment (PPE): Before handling this compound, ensure the following
PPE is worn:

» Gloves: Chemical-resistant gloves. Dispose of contaminated gloves after use in accordance
with good laboratory practices[3].

o Eye Protection: Safety glasses and a face shield are recommended]3].
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o Protective Clothing: A complete suit protecting against chemicals is necessary to prevent
skin contact[3].

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator[3].

Chemical and Physical Properties

A summary of the key quantitative data for 4-(Bromomethyl)benzo[d][1][2]dioxole is presented
in the table below.

Property Value

CAS Number 2606-51-1

Molecular Formula CsH7BrO:

Molecular Weight 215.05 g/mol [5]

Melting Point 45-47 °C[5]

Boiling Point 269.9 °C at 760 mmHgJ[5]
Flash Point 126.2 °C[5]

Density 1.652 g/cm3[5]

Spill and Exposure Procedures

Immediate and appropriate action is critical in the event of a spill or exposure.
Experimental Protocol: Spill Neutralization and Cleanup

o Evacuate: Immediately evacuate personnel from the affected area.

o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so[6]. Do not allow the
chemical to enter drains[1].
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Absorb: For liquid spills, soak up with inert absorbent material such as sand, silica gel, or
universal binder[1]. For solid spills, sweep up and shovel into suitable containers for
disposal[1]. Avoid generating dust[3].

Decontamination: Wash the spill area thoroughly.
Disposal: Dispose of the collected waste in a sealed, labeled container as hazardous waste.
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and consult a
physician[3].

Skin Contact: Immediately wash off with soap and plenty of water. Remove all contaminated
clothing. Consult a physician[3][4].

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the
eyelids, and consult a physician[3][4].

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Consult a physician[3].

Disposal Plan
Proper disposal of 4-(Bromomethyl)benzo[d][1][2]dioxole is essential to prevent environmental
contamination and ensure safety.

Operational Plan for Chemical Disposal:

» Containerization: Collect waste in a suitable, closed, and properly labeled container. Empty
containers may retain product residue and can be dangerous[1].

o Storage: Store waste material in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and acids[1].

» Waste Disposal: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, regional, and national regulations[1][6]. Do not dispose of it with
regular laboratory trash or down the drain.
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Disposal Workflow for 4-(Bromomethyl)benzo[d][1,3]dioxole
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Caption: Disposal workflow for 4-(Bromomethyl)benzo[d][1][2]dioxole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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